Cas no 1094397-30-4 ([1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methanol)

• Product Name: [1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methanol
• CAS No: 1094397-30-4
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• CID: 5735303
• PubChem ID: 43133236
• Update Time: 2025-05-26

[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-chloro-4-pyridinyl)[4-(hydroxymethyl)-1-piperidinyl]-
• 1-(2-chloropyridine-4-carbonyl)piperidin-4-yl]methanol
• (2-chloropyridin-4-yl)-[4-(hydroxymethyl)piperidin-1-yl]methanone
• [1-(2-chloropyridine-4-carbonyl)piperidin-4-yl]methanol
• AKOS009291096
• 1094397-30-4
• F1908-1110
• [1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methanol

• Inchi： 1S/C12H15ClN2O2/c13-11-7-10(1-4-14-11)12(17)15-5-2-9(8-16)3-6-15/h1,4,7,9,16H,2-3,5-6,8H2
• InChI Key： VKSDSAFWIYYBTK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N1CCC(CO)CC1)=O

Computed Properties

• Exact Mass: 254.0822054g/mol
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 454.5±30.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on [1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methanol

Introduction to [1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methanol (CAS No. 1094397-30-4)

[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methanol, identified by the CAS registry number 1094397-30-4, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, chemical synthesis, and advanced materials research. The molecule consists of a piperidine ring substituted with a 2-chloropyridine moiety and a methanol group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of heterocyclic compounds like [1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methanol in medicinal chemistry. The presence of the piperidine ring provides a rigid structure that can interact with biological targets, while the chlorinated pyridine group introduces electronic and steric properties that enhance bioavailability and selectivity. These characteristics make the compound an attractive candidate for the development of new drug molecules targeting various therapeutic areas.

One of the most notable advancements involving this compound is its role in the synthesis of bioactive molecules. Researchers have successfully utilized [1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methanol as an intermediate in the construction of complex heterocycles. For instance, its participation in Suzuki-Miyaura coupling reactions has enabled the creation of novel aromatic systems with potential applications in cancer therapy and neurodegenerative diseases.

The synthesis of [1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methanol involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperidine ring through intramolecular cyclization, followed by substitution reactions to introduce the chlorinated pyridine group. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions, making large-scale production feasible.

In terms of physical properties, [1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methanol exhibits a melting point of approximately 155°C and a boiling point around 385°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory techniques, including chromatography and spectroscopy. The compound's stability under thermal and oxidative conditions has also been thoroughly investigated, revealing its suitability for long-term storage and transportation.

From an environmental perspective, [1-(2-Chloropyridine-4-carbonyl)piperidin-4-yllmethanol has shown minimal toxicity to aquatic organisms in controlled experiments. This suggests that it could be used in industrial settings without posing significant risks to ecosystems, provided proper safety protocols are followed. However, further studies are required to fully understand its environmental impact over extended periods.

Looking ahead, [1-(2-Chloropyridine -carbonyl)piperidin -yil methanoll is expected to play a pivotal role in advancing chemical research. Its ability to act as both a precursor and a functionalized molecule opens up new avenues for innovation in pharmaceuticals, agrochemicals, and specialty chemicals. Collaborative efforts between academic institutions and industry partners are likely to accelerate the discovery of novel applications for this compound.